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Compound of Interest

Compound Name: Bavachromene

Cat. No.: B1630870

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bavachromene is a naturally occurring chalcone found in the seeds of Psoralea corylifolia, a
plant with a long history of use in traditional medicine. This document provides a
comprehensive overview of the physical, chemical, and biological properties of
Bavachromene, with a focus on data relevant to researchers and professionals in the field of
drug development.

Physical and Chemical Properties

Bavachromene, with the CAS Number 41743-38-8, is a yellow powder. Its chemical structure
and key properties are summarized below.
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Property Value Reference
Molecular Formula C20H1804 [1]
Molecular Weight 322.36 g/mol [2]
Appearance Yellow Powder

Soluble in Chloroform,

Solubility )
Dichloromethane, DMSO
Melting Point Not available
Boiling Point Not available
UV-Vis Spectrum Not available

Note: Experimentally determined melting and boiling points, as well as quantitative solubility
data, are not readily available in the reviewed literature.

Spectral Data

Detailed spectral data is crucial for the identification and characterization of Bavachromene.
While many studies confirm its structure using spectroscopic methods, the raw data is not
always published. The following represents a compilation of expected and reported spectral
characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The
expected chemical shifts for Bavachromene are influenced by its aromatic rings, hydroxyl
groups, and the chalcone backbone.

IH NMR and 3C NMR Data: Specific experimental 1H and 13C NMR data with chemical shifts
and coupling constants for Bavachromene (CAS 41743-38-8) are not available in the public
domain literature reviewed. The identification of Bavachromene in various studies is confirmed
by NMR, but the detailed spectral data is not provided[2].

Infrared (IR) Spectroscopy
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IR spectroscopy provides information about the functional groups present in a molecule. The IR
spectrum of Bavachromene is expected to show characteristic absorption bands for its
hydroxyl, carbonyl, and aromatic functionalities.

Expected IR Absorption Peaks:

O-H stretching: A broad band in the region of 3200-3600 cm~* corresponding to the hydroxyl
groups.

e C=0 stretching: A strong absorption peak around 1630-1680 cm~* due to the a,3-
unsaturated ketone.

e C=C stretching (aromatic): Peaks in the range of 1450-1600 cm~1.
e C-O stretching: Absorptions in the 1000-1300 cm~1 region.

Actual experimental FT-IR peak lists for Bavachromene are not available in the reviewed
literature.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a
compound.

Expected Mass Spectrum:
e Molecular lon Peak (M*): Expected at m/z = 322.

o Fragmentation Pattern: The fragmentation of chalcones is well-documented and typically
involves cleavages at the a,3-unsaturated ketone system and fragmentations of the aromatic
rings.

Specific experimental mass spectrometry data detailing the fragmentation pattern of
Bavachromene is not available in the reviewed literature.

Biological Activities and Signaling Pathways
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Bavachromene has been investigated for a range of biological activities, primarily focusing on
its anti-inflammatory, antioxidant, and anticancer properties. These effects are mediated
through the modulation of several key signaling pathways.

Anti-Inflammatory Activity

Bavachromene and related compounds from Psoralea corylifolia have demonstrated
significant anti-inflammatory effects. This activity is largely attributed to the inhibition of pro-
inflammatory mediators and the modulation of inflammatory signaling cascades.

Signaling Pathway: NF-kB

The Nuclear Factor-kappa B (NF-kB) pathway is a central regulator of inflammation. In its
inactive state, NF-kB is sequestered in the cytoplasm by inhibitor of kB (IkB) proteins. Upon
stimulation by pro-inflammatory signals, the IkB kinase (IKK) complex phosphorylates IkB,
leading to its ubiquitination and proteasomal degradation. This allows NF-kB to translocate to
the nucleus and activate the transcription of pro-inflammatory genes. Bavachromene is
thought to exert its anti-inflammatory effects by inhibiting this pathway.
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Figure 1: Proposed mechanism of Bavachromene's anti-inflammatory action via inhibition of
the NF-kB signaling pathway.

Antioxidant Activity

Oxidative stress is implicated in the pathogenesis of numerous diseases. Bavachromene
exhibits antioxidant properties by activating the Nrf2 signaling pathway, a master regulator of
the cellular antioxidant response.

Signaling Pathway: Nrf2

Under basal conditions, Nuclear factor erythroid 2-related factor 2 (Nrf2) is kept in the
cytoplasm by Kelch-like ECH-associated protein 1 (Keapl), which facilitates its degradation. In
the presence of oxidative stress or Nrf2 activators like Bavachromene, Nrf2 is released from
Keapl and translocates to the nucleus. There, it binds to the Antioxidant Response Element
(ARE) in the promoter region of genes encoding antioxidant enzymes, leading to their
transcription.
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Figure 2: Bavachromene's antioxidant effect through activation of the Nrf2 signaling pathway.
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Anticancer Activity

Bavachromene and its derivatives have shown promise as anticancer agents, with studies
demonstrating their ability to induce cell cycle arrest and apoptosis in various cancer cell lines.
One of the key pathways implicated in these effects is the PI3K/Akt pathway.

Signaling Pathway: PI3K/Akt

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell
survival, proliferation, and growth. Growth factors activate receptor tyrosine kinases (RTKS),
which in turn activate PI3K. PI3K then phosphorylates PIP2 to PIP3, leading to the activation of
Akt. Activated Akt phosphorylates numerous downstream targets that promote cell survival and
inhibit apoptosis. Bavachromene is believed to exert its anticancer effects by inhibiting this
pro-survival pathway.
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Figure 3: Anticancer mechanism of Bavachromene via inhibition of the PI3K/Akt signaling
pathway.

Experimental Protocols
Isolation and Purification of Bavachromene from
Psoralea corylifolia

The following is a general protocol for the isolation of Bavachromene, based on common
phytochemical extraction techniques.
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Dried P. corylifolia Seeds

Grind to a fine powder

!

Maceration or Soxhlet extraction
with a non-polar solvent (e.g., hexane)
to remove fats and oils.

!

Re-extract the marc with a solvent
f medium polarity (e.g., ethyl acetate).

]

Concentrate the ethyl acetate extract
under reduced pressure.

Subiject the crude extract to column
chromatography on silica gel.

Elute with a gradient of hexane
and ethyl acetate.

!

Collect fractions and monitor
by Thin Layer Chromatography (TLC).

Combine fractions containing Bavachromene
and purify further by recrystallization

or preparative HPLC.

Pure Bavachromene
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Figure 4: General workflow for the isolation and purification of Bavachromene.
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Detailed Steps:

o Preparation of Plant Material: Dried seeds of Psoralea corylifolia are ground into a fine
powder to increase the surface area for extraction.

o Defatting: The powdered material is first extracted with a non-polar solvent like n-hexane to
remove oils and lipids, which can interfere with subsequent purification steps.

o Extraction of Chalcones: The defatted plant material (marc) is then extracted with a solvent
of medium polarity, such as ethyl acetate or chloroform, in which Bavachromene is soluble.
This can be done by maceration (soaking at room temperature) or using a Soxhlet apparatus
for more efficient extraction.

o Concentration: The resulting extract is concentrated using a rotary evaporator under reduced
pressure to remove the solvent, yielding a crude extract.

o Column Chromatography: The crude extract is subjected to column chromatography using
silica gel as the stationary phase.

o Elution and Fraction Collection: The column is eluted with a gradient solvent system, typically
starting with a non-polar solvent like hexane and gradually increasing the polarity by adding
ethyl acetate. Fractions are collected at regular intervals.

e Monitoring: The collected fractions are monitored by Thin Layer Chromatography (TLC) to
identify those containing Bavachromene.

 Final Purification: Fractions rich in Bavachromene are combined, and the solvent is
evaporated. The resulting solid can be further purified by recrystallization from a suitable
solvent or by preparative High-Performance Liquid Chromatography (HPLC) to obtain pure
Bavachromene.

Quantification of Bavachromene by High-Performance
Liquid Chromatography (HPLC)

A validated HPLC method is essential for the accurate quantification of Bavachromene in plant
extracts or biological samples. The following is a general protocol that can be optimized for
specific applications.
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HPLC System and Conditions:

Parameter Recommended Conditions

HPLC System A standard HPLC system with a UV-Vis detector
C18 reversed-phase column (e.g., 4.6 x 250

Column
mm, 5 um)

) A gradient of acetonitrile and water (both

Mobile Phase . . .
containing 0.1% formic acid)

Flow Rate 1.0 mL/min

] Determined by UV-Vis spectral analysis of a
Detection Wavelength
pure standard

Injection Volume 10-20 pL
Column Temperature 25-30 °C
Methodology:

o Standard Preparation: Prepare a stock solution of pure Bavachromene in a suitable solvent
(e.g., methanol or acetonitrile). From the stock solution, prepare a series of calibration
standards of known concentrations.

o Sample Preparation: Extract the sample containing Bavachromene using an appropriate
solvent. The extract may need to be filtered through a 0.45 um syringe filter before injection
to remove particulate matter.

o Chromatographic Analysis: Inject the standard solutions and the sample solution into the
HPLC system.

e Quantification: Construct a calibration curve by plotting the peak area of the Bavachromene
standard against its concentration. Determine the concentration of Bavachromene in the
sample by interpolating its peak area on the calibration curve.

Conclusion
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Bavachromene is a promising natural product with a range of biological activities that warrant
further investigation for its therapeutic potential. This technical guide provides a summary of its
known physical and chemical properties, along with an overview of its mechanisms of action
and relevant experimental protocols. Further research is needed to fill the gaps in the existing
data, particularly concerning its quantitative physical properties and detailed spectral
characterization. Such information will be invaluable for the continued development of
Bavachromene as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

